Cas no 2763888-59-9 ((2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide)

• Product Name: (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide
• CAS No: 2763888-59-9
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 5560668
• PubChem ID: 165669927
• Update Time: 2025-11-01

(2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-37367402
• 2763888-59-9
• (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide

• Inchi： 1S/C10H13N3O4/c1-12-10(15)7(11)4-6-2-3-9(14)8(5-6)13(16)17/h2-3,5,7,14H,4,11H2,1H3,(H,12,15)/t7-/m0/s1
• InChI Key： SQWPHEUMHXBLBU-ZETCQYMHSA-N
• SMILES： O=C([C@H](CC1C=CC(=C(C=1)[N+](=O)[O-])O)N)NC

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Additional information on (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide

Introduction to (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide (CAS No. 2763888-59-9)

(2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide, with the CAS number 2763888-59-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino acids and derivatives, specifically a substituted propanamide. The unique structural features of this molecule, including the presence of an amino group, a hydroxy group, and a nitro group, contribute to its biological activity and pharmacological properties.

The chemical structure of (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide is characterized by a chiral center at the carbon atom adjacent to the amino group, which is essential for its biological activity. The presence of the nitro group in the aromatic ring imparts strong electron-withdrawing properties, while the hydroxy group adds polarity and potential hydrogen-bonding capabilities. These features make the compound a promising candidate for various biological studies and drug development initiatives.

Recent research has focused on the potential of (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This property makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide could be further explored for its anticancer potential in clinical settings.

The solubility and stability of (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide are important considerations for its practical application in pharmaceutical formulations. Research has shown that this compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in both in vitro and in vivo studies. However, care must be taken to maintain appropriate storage conditions to ensure stability and prevent degradation.

The synthesis of (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide involves several steps, including the formation of the chiral center and the introduction of functional groups such as the hydroxy and nitro groups. Various synthetic routes have been reported in the literature, with some methods focusing on enantioselective synthesis to ensure the desired stereochemistry. The choice of synthetic method depends on factors such as yield, purity, and scalability for industrial production.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical evaluation and potential approval for medical use.

In conclusion, (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)-N-methylpropanamide (CAS No. 2763888-59-9) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory and anticancer properties make it a valuable candidate for drug development, while its favorable solubility and stability characteristics support its practical application in pharmaceutical formulations. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.